Cas no 261349-38-6 (3-(5-tert-butyl-1,3,4-oxadiazol-2-yl)aniline)

• Product Name: 3-(5-tert-butyl-1,3,4-oxadiazol-2-yl)aniline
• CAS No: 261349-38-6
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• MDL: MFCD01934715
• CID: 5223910
• Update Time: 2026-03-07

3-(5-tert-butyl-1,3,4-oxadiazol-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(5-tert-butyl-1,3,4-oxadiazol-2-yl)aniline
• 3-(5-tert-Butyl-[1,3,4]oxadiazol-2-yl)-phenylamine

• MDL： MFCD01934715
• Inchi： 1S/C12H15N3O/c1-12(2,3)11-15-14-10(16-11)8-5-4-6-9(13)7-8/h4-7H,13H2,1-3H3
• InChI Key： KZVYJIALRIHGLZ-UHFFFAOYSA-N
• SMILES： NC1=CC=CC(C2=NN=C(C(C)(C)C)O2)=C1

Computed Properties

• Exact Mass: 217.122
• Monoisotopic Mass: 217.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 3-(5-tert-butyl-1,3,4-oxadiazol-2-yl)aniline

3-(5-tert-butyl-1,3,4-oxadiazol-2-yl)aniline (CAS No. 261349-38-6): A Versatile Chemical Intermediate with Growing Industrial Applications

In the realm of specialty chemicals, 3-(5-tert-butyl-1,3,4-oxadiazol-2-yl)aniline (CAS No. 261349-38-6) has emerged as a compound of significant interest across multiple industries. This heterocyclic aromatic amine combines the structural features of an oxadiazole ring with an aniline moiety, creating unique chemical properties that make it valuable for various advanced applications.

The molecular structure of 3-(5-tert-butyl-1,3,4-oxadiazol-2-yl)aniline features a 1,3,4-oxadiazole core substituted with a tert-butyl group at the 5-position and linked to an aniline group at the 2-position. This configuration provides both electron-donating and electron-withdrawing characteristics, making it particularly useful in pharmaceutical intermediates and material science applications.

Recent market trends show increasing demand for specialty chemical intermediates like 3-(5-tert-butyl-1,3,4-oxadiazol-2-yl)aniline, driven by advancements in drug discovery and functional materials. Many researchers are investigating its potential as a building block for novel biologically active compounds, particularly in the development of central nervous system therapeutics and anti-inflammatory agents.

The synthesis of CAS 261349-38-6 typically involves multi-step organic reactions starting from commercially available precursors. Modern green chemistry approaches are being applied to optimize its production, addressing growing concerns about environmental sustainability in chemical manufacturing. These methods focus on reducing solvent waste and improving atom economy, which are key considerations for today's environmentally conscious chemical industry.

In material science, 3-(5-tert-butyl-1,3,4-oxadiazol-2-yl)aniline has shown promise as a precursor for advanced polymers and coating additives. Its ability to impart both thermal stability and electronic properties makes it valuable for developing high-performance materials used in electronics and aerospace applications. Recent studies have explored its incorporation into organic semiconductors for potential use in flexible electronics and OLED technologies.

Quality control for 261349-38-6 involves rigorous analytical techniques including HPLC, GC-MS, and NMR spectroscopy. The compound typically appears as a white to off-white crystalline powder with high purity grades available for research and industrial applications. Proper storage conditions include protection from moisture and light to maintain stability over extended periods.

The global market for 3-(5-tert-butyl-1,3,4-oxadiazol-2-yl)aniline is experiencing steady growth, particularly in regions with strong pharmaceutical and advanced materials sectors. Manufacturers are responding to this demand by scaling up production while maintaining strict quality standards and regulatory compliance. The compound's supply chain has become increasingly robust, with multiple suppliers now offering this specialty chemical worldwide.

From a research perspective, CAS 261349-38-6 continues to attract attention for its potential in medicinal chemistry. Its oxadiazole-aniline hybrid structure presents opportunities for developing new enzyme inhibitors and receptor modulators. Several recent publications have highlighted its use in creating compounds with potential antimicrobial and anticancer activities, aligning with current healthcare priorities.

For companies considering 3-(5-tert-butyl-1,3,4-oxadiazol-2-yl)aniline for their applications, it's important to evaluate both technical specifications and supplier reliability. Key factors include purity levels, batch-to-batch consistency, and technical support availability. Many suppliers now provide detailed technical data sheets and safety information to facilitate proper handling and application development.

Looking ahead, the future of 261349-38-6 appears promising as new applications continue to emerge. The compound's versatility makes it well-positioned to meet evolving needs in life sciences and advanced materials. Ongoing research into its structure-activity relationships may unlock additional uses, particularly in areas like agrochemicals and electronic materials, where its unique properties could provide significant advantages.

As with any specialty chemical, proper risk assessment and handling procedures should be followed when working with 3-(5-tert-butyl-1,3,4-oxadiazol-2-yl)aniline. While not classified as hazardous under standard regulations, appropriate laboratory practices should be maintained. Researchers and industrial users are encouraged to consult the latest scientific literature and regulatory guidelines for the most current information on this interesting compound.